Cas no 75584-86-0 (4-Benzyl-2-(chloromethyl)morpholine hydrochloride)

• Product Name: 4-Benzyl-2-(chloromethyl)morpholine hydrochloride
• CAS No: 75584-86-0
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• MDL: MFCD18070998
• CID: 1056375
• PubChem ID: 12582569
• Update Time: 2025-05-23

4-Benzyl-2-(chloromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-2-(chloromethyl)morpholine hydrochloride
• 4-Benzyl-2-(chloromethyl)morpholine hydrochloride (1:1)
• AKOS017343970
• MFCD18070998
• AC6762
• A865657
• 75584-86-0
• 4-benzyl-2-(chloromethyl)morpholine;hydrochloride
• CS-0360269
• 4-Benzyl-2-(chloromethyl)morpholinehydrochloride
• SY011033
• FT-0742030
• DB-075000

• MDL： MFCD18070998
• Inchi： 1S/C12H16ClNO.ClH/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11;/h1-5,12H,6-10H2;1H
• InChI Key： KPUOKECYXLEXKA-UHFFFAOYSA-N
• SMILES： ClCC1CN(CC2C=CC=CC=2)CCO1.Cl

Computed Properties

• Exact Mass: 261.0687196g/mol
• Monoisotopic Mass: 261.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-Benzyl-2-(chloromethyl)morpholine hydrochloride

Recent Advances in the Study of 4-Benzyl-2-(chloromethyl)morpholine hydrochloride (CAS: 75584-86-0)

4-Benzyl-2-(chloromethyl)morpholine hydrochloride (CAS: 75584-86-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable advancements in the study of 4-Benzyl-2-(chloromethyl)morpholine hydrochloride is its role in the development of novel morpholine derivatives. Morpholine-based compounds are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers have recently optimized the synthesis of this compound to improve yield and purity, which is critical for its application in high-throughput screening and drug discovery programs.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the use of 4-Benzyl-2-(chloromethyl)morpholine hydrochloride as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's unique structural features, such as the chloromethyl group and the benzyl substituent, make it an excellent candidate for further chemical modifications. These modifications have led to the development of new compounds with enhanced selectivity and efficacy against specific kinase targets.

Another area of research has focused on the compound's potential in central nervous system (CNS) drug development. Due to its morpholine core, 4-Benzyl-2-(chloromethyl)morpholine hydrochloride exhibits favorable blood-brain barrier permeability, making it a valuable scaffold for designing CNS-active drugs. Recent preclinical studies have shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, although further validation is required.

Despite these advancements, challenges remain in the large-scale production and application of 4-Benzyl-2-(chloromethyl)morpholine hydrochloride. Issues such as stability under various conditions and scalability of synthesis methods need to be addressed to fully exploit its potential. Ongoing research is focused on overcoming these hurdles through innovative chemical engineering and process optimization techniques.

In conclusion, 4-Benzyl-2-(chloromethyl)morpholine hydrochloride (CAS: 75584-86-0) continues to be a compound of great interest in the pharmaceutical and chemical industries. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable asset in drug discovery. Future research should aim to further elucidate its mechanisms of action and explore new therapeutic applications, paving the way for the development of next-generation therapeutics.